5-Bromo-2,2-diphenyl-1,3-benzodioxol

• Molecular Formula: C19H13BrO2
• Molecular Weight: 353.2 g/mol
• IUPAC Name: 5-bromo-2,2-diphenyl-1,3-benzodioxole
• InChI: InChI=1S/C19H13BrO2/c20-16-11-12-17-18(13-16)22-19(21-17,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13H
• InChI Key: DZPGCBNJLAKMQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(OC3=C(O2)C=C(C=C3)Br)C4=CC=CC=C4

Description

5-Bromo-2,2-diphenyl-1,3-benzodioxol is a brominated benzodioxole derivative characterized by a fused benzene and 1,3-dioxole ring system. The compound features a bromine atom at the 5-position of the benzene ring and two phenyl groups at the 2-positions of the dioxole ring (Figure 1). This structure imparts unique electronic and steric properties, making it relevant in pharmaceutical and materials chemistry. The bromine substituent enhances electrophilic substitution reactivity, while the diphenyl groups contribute to hydrophobicity and π-π stacking interactions.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Solubility
5-Bromo-2,2-diphenyl-1,3-benzodioxol	C₁₉H₁₃BrO₂	~353	Br (5), Ph (2,2)	Not reported	Low (non-polar)
5-Bromo-2,2-difluoro-1,3-benzodioxole	C₇H₃BrF₂O₂	237	Br (5), F (2,2)	Not reported	Moderate (polar)
Benzyl 7-hydroxy-2,2-diphenyl-1,3-benzodioxole-5-carboxylate	C₂₇H₂₀BrO₅	~511	COOCH₂C₆H₅ (5), OH (7)	Not reported	Low (polar aprotic)
5-Bromo-1,3-benzenediol	C₆H₅BrO₂	205	Br (5), OH (1,3)	120–125	High (aqueous)

Research Findings

• Electronic Effects : Fluorine in 5-Bromo-2,2-difluoro-1,3-benzodioxole increases electrophilicity at position 5, facilitating nitration and bromination in concentrated H₂SO₄ .
• Steric Hindrance : Diphenyl groups in the target compound reduce reaction rates in bulk-sensitive reactions compared to smaller analogs .